2-(4-methoxyphenyl)-5-(4-nitrophenyl)-3-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione

• IUPAC Name: 2-(4-methoxyphenyl)-5-(4-nitrophenyl)-3-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C24H19N3O6/c1-32-19-13-11-17(12-14-19)26-21(15-5-3-2-4-6-15)20-22(33-26)24(29)25(23(20)28)16-7-9-18(10-8-16)27(30)31/h2-14,20-22H,1H3
• InChI Key: FZKPBSNVJMQEFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(C3C(O2)C(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C24H19N3O6
• Molecular Weight: 445.4 g/mol

Description

The compound belongs to a class of heterocyclic compounds featuring a complex structure that includes isoxazole and dione groups combined with phenyl substitutions. These types of compounds are known for their diverse chemical properties and potential biological activities, which makes them of interest in organic and medicinal chemistry research.

Synthesis Analysis

The synthesis of similar heterocyclic compounds involves multi-component reactions or cycloaddition reactions. For instance, Nguyen and Vo (2023) described the preparation of pyrrolidine-2,3-dione derivatives via a three-component reaction, showcasing the methodology that could be analogous to synthesizing the compound (Nguyen & Vo, 2023). Additionally, Kaur et al. (2013) demonstrated 1,3-dipolar cycloaddition reactions to synthesize pyrrole dione derivatives, which could provide insights into potential synthetic routes for the compound of interest (Kaur, Singh, & Singh, 2013).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using techniques such as X-ray diffraction (XRD) and nuclear magnetic resonance (NMR) spectroscopy. Silaichev et al. (2012) confirmed the structure of substituted dihydropyrano pyrrole diones through XRD analysis, which is crucial for understanding the geometric and electronic structure of the target compound (Silaichev et al., 2012).

Chemical Reactions and Properties

The chemical behavior of the compound can be inferred from reactions involving similar heterocyclic structures. For example, Adams et al. (2005) reported on cycloaddition reactions leading to pyrrolo[2,3-d]pyrimidine derivatives, suggesting that the compound may undergo similar reactivity patterns (Adams et al., 2005).

Physical Properties Analysis

Understanding the physical properties of such compounds involves studying their crystalline structure and solubility. The analysis by Das et al. (2009) of a related compound's crystal structure provides insights into the possible crystallinity and morphological characteristics of the compound of interest (Das et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, can be derived from studies on similar compounds. Saraswat and Pandey (2017) discussed the synthesis and characterization of pyrrolo[3,4-b]pyrazine derivatives, shedding light on the functional group reactivity and potential chemical transformations relevant to the compound (Saraswat & Pandey, 2017).